4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(3-methoxyphenyl)-N-(2-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H23N3O2/c1-15-6-3-4-9-18(15)20-19(23)22-12-10-21(11-13-22)16-7-5-8-17(14-16)24-2/h3-9,14H,10-13H2,1-2H3,(H,20,23)
• InChI Key: APSOTGRMQWCONH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC(=CC=C3)OC
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide, also known as MeOPP, is a synthetic compound that belongs to the class of piperazine derivatives. MeOPP has been widely studied for its potential pharmacological properties, particularly as a potential therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, studies have shown that this compound acts on various molecular targets, including the serotonin and dopamine receptors. This compound has also been shown to inhibit the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective properties. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, which may contribute to its anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has several advantages for lab experiments, including its easy synthesis and availability. This compound can be synthesized using simple reaction conditions, and the compound is commercially available. However, this compound has some limitations for lab experiments, including its potential toxicity and lack of selectivity for specific molecular targets.

Future Directions

4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has several potential future directions for research. One potential direction is to investigate the potential therapeutic properties of this compound in other diseases, including cardiovascular disease and diabetes. Another potential direction is to develop more selective analogs of this compound that target specific molecular targets. Finally, future research could investigate the potential of this compound as a drug delivery system for other therapeutic agents.

Scientific Research Applications

4-(3-methoxyphenyl)-N-(2-methylphenyl)-1-piperazinecarboxamide has been studied for its potential therapeutic properties in various diseases, including cancer, inflammation, and neurological disorders. This compound has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells. In addition, this compound has been studied for its potential neuroprotective properties in Alzheimer's disease and Parkinson's disease.